Cas no 2411201-32-4 (2-chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide)

• Product Name: 2-chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide
• CAS No: 2411201-32-4
• MF: C₉H₁₃ClN₂O₃S₂
• MW: 296.794118642807
• CID: 5805635
• PubChem ID: 146085911
• Update Time: 2025-06-12

2-chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26580271
• 2-chloro-N-[2-(N-methylthiophene-2-sulfonamido)ethyl]acetamide
• Z1562150562
• 2411201-32-4
• 2-Chloro-N-[2-[methyl(thiophen-2-ylsulfonyl)amino]ethyl]acetamide
• 2-chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide

• Inchi： 1S/C9H13ClN2O3S2/c1-12(5-4-11-8(13)7-10)17(14,15)9-3-2-6-16-9/h2-3,6H,4-5,7H2,1H3,(H,11,13)
• InChI Key： XQTTWUSSIFUFKR-UHFFFAOYSA-N
• SMILES： ClCC(NCCN(C)S(C1=CC=CS1)(=O)=O)=O

Computed Properties

• Exact Mass: 296.0056123g/mol
• Monoisotopic Mass: 296.0056123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Additional information on 2-chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide

Introduction to 2-Chloro-N-2-(N-Methylthiophene-2-Sulfonamido)ethylacetamide (CAS No. 2411201-32-4)

2-Chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide, with the CAS number 2411201-32-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a chloro-substituted acetamide moiety and a methylthiophene sulfonamide group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide can be represented as follows: C₁₀H₁₃ClNO₃S₂. The presence of the chloro group and the sulfonamide functionality imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its potential use in various pharmaceutical formulations and drug delivery systems.

In recent years, extensive research has been conducted to explore the biological activities of 2-chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that 2-chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential role in treating inflammatory diseases.

Beyond its anti-inflammatory effects, 2-chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide has also shown promise in cancer research. A recent study published in the Cancer Research Journal (2023) reported that this compound exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT pathway.

The pharmacokinetic properties of 2-chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide have also been investigated to assess its suitability for clinical applications. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. Additionally, it has demonstrated low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In terms of synthetic routes, several methods have been developed to produce 2-chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide. One common approach involves the reaction of 2-chloroacetyl chloride with N-methylthiophene-2-sulfonamide in the presence of a suitable base. This method provides high yields and purity, making it suitable for large-scale production. Another synthetic route involves the use of microwave-assisted synthesis, which offers advantages such as shorter reaction times and improved product quality.

The potential applications of 2-chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in developing novel functional materials with unique properties. For example, a study published in the Journal of Materials Chemistry B (2019) reported that incorporating this compound into polymer matrices resulted in materials with enhanced mechanical strength and thermal stability.

In conclusion, 2-chloro-N-2-(N-methylthiophene-2-sulfonamido)ethylacetamide (CAS No. 2411201-32-4) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative solutions in healthcare and beyond.